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Compound of Interest

Compound Name: Octamylamine sulfamate

Cat. No.: B15189938 Get Quote

Despite extensive searches for "Octamylamine sulfamate" and its likely chemical analog

"Octyl Sulfamate," no specific cross-reactivity studies or relevant biological data could be

identified in the public domain. As a result, the creation of a detailed comparison guide with

experimental data, as requested, is not possible at this time.

Initial investigations suggest that "Octamylamine sulfamate" may be a non-standard or less

common chemical name. The closest identifiable and structurally related compound is "Octyl

Sulfamate." However, searches for biological activity, pharmacological data, or any form of

cross-reactivity assessment for Octyl Sulfamate also yielded no specific results.

While data on the specific compound is unavailable, the broader class of sulfamate-containing

compounds is known to exhibit a wide range of biological activities. These compounds are of

significant interest in drug development and have been investigated for various therapeutic

applications.

General Therapeutic Potential of Sulfamate-
Containing Compounds
Research has shown that the sulfamate moiety can be a key pharmacophore, contributing to a

molecule's interaction with biological targets. Some of the well-documented activities of

different sulfamate-containing molecules include:
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Anticancer Activity: Certain sulfamates act as steroid sulfatase (STS) inhibitors, which are

crucial in hormone-dependent cancers.

Anticonvulsant Properties: A prominent example is the widely used anti-epileptic drug,

topiramate, which is a sulfamate-containing monosaccharide derivative.

Carbonic Anhydrase Inhibition: This mechanism is targeted for conditions like glaucoma and

has been a focus of sulfamate drug design.

Antibacterial Effects: Some sulfamate derivatives have demonstrated activity against various

bacterial strains.

The absence of specific data for Octamylamine sulfamate or Octyl Sulfamate prevents a

direct comparison with any alternatives. The generation of comparative tables, experimental

protocols, and signaling pathway diagrams requires foundational experimental results, which

are not currently available in published literature or chemical databases.

For researchers and drug development professionals interested in the potential of

Octamylamine sulfamate, the initial step would be to synthesize the compound and conduct

foundational in vitro and in vivo studies to determine its biological activity and potential targets.

Such studies would be a prerequisite for any subsequent cross-reactivity and comparative

analysis.

To cite this document: BenchChem. [No Publicly Available Data for Cross-Reactivity Studies
of Octamylamine Sulfamate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15189938#cross-reactivity-studies-of-octamylamine-
sulfamate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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